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Compound of Interest

Compound Name: N-Methylmyosmine

CAS No.: 525-74-6

Cat. No.: B015081

Get Quote

Introduction
N-Methylmyosmine is a minor tobacco alkaloid and a degradation product of nicotine.[1] Its

presence and concentration in tobacco products and biological samples are of significant

interest to researchers in toxicology, pharmacology, and tobacco product regulation.[2]

Accurate quantitative analysis of N-Methylmyosmine relies on the availability of a high-purity

reference standard. This document provides a detailed, scientifically grounded guide for the

laboratory synthesis, purification, and characterization of N-Methylmyosmine, designed for

researchers, scientists, and drug development professionals. The protocols herein are

designed to be self-validating, ensuring the production of a reference material suitable for

analytical applications.

N-Methylmyosmine, or 1-methyl-2-(3-pyridyl)-2-pyrroline, is known to be unstable and exists

in equilibrium with pseudooxynicotine in aqueous solutions, with the equilibrium being pH-

dependent.[1] Below pH 4, the predominant species is pseudooxynicotine, while N-
Methylmyosmine is favored above pH 5. This chemical instability presents challenges in its

synthesis and isolation, necessitating carefully controlled reaction and purification conditions.
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Synthetic Pathway: Rationale and Overview
The selected method for preparing N-Methylmyosmine involves a two-step process starting

from commercially available precursors, ethyl nicotinate and N-vinyl-2-pyrrolidone. This

pathway is chosen for its relatively high yield and straightforward reaction conditions, adapted

from established literature procedures.[3]

The synthesis proceeds via two key stages:

Condensation and Hydrolysis: A Claisen-type condensation between ethyl nicotinate and N-

vinyl-2-pyrrolidone, followed by acidic hydrolysis and decarboxylation to form myosmine.

Reductive Amination & Methylation: While not a direct methylation of myosmine, a related

synthetic strategy involves the reduction of myosmine to nornicotine, followed by

methylation.[3] However, a more direct approach adapted for N-Methylmyosmine involves

the formation of an intermediate that can be readily methylated. A more direct synthesis

involves the reaction of 1-(3'-pyridyl)-3-(N-acetylmethylamino)-1-propanone, which upon

treatment with a strong base, cyclizes to form N-Methylmyosmine.[4]

This guide will focus on a well-documented synthesis starting from pseudooxynicotine, which

can be prepared from nicotine.[1][4] Pseudooxynicotine dihydrochloride serves as a stable

precursor that can be converted to N-Methylmyosmine under alkaline conditions.[1]

Experimental Workflow Diagram
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PART 1: Synthesis

PART 2: Purification

PART 3: Characterization & QC

Preparation of
Pseudooxynicotine Dihydrochloride

(from Nicotine)

Alkaline Treatment & Extraction
(Conversion to N-Methylmyosmine)

 Ref: Kisaki's method [1]

Crude N-Methylmyosmine
(Reddish-brown oil)

 NaOH(aq), Chloroform Extraction

Silica Gel Column Chromatography

 Eluent: Benzene or similar

Solvent Removal
(under reduced pressure)

Pure N-Methylmyosmine

Spectroscopic Analysis
(NMR, IR, UV, MS)

Chromatographic Purity
(GC-MS, HPLC)

Final Reference Standard
(Documented Purity)
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Conversion of Pseudooxynicotine to N-Methylmyosmine

Pseudooxynicotine
(Dihydrochloride Salt) N-Methylmyosmine

  1. NaOH (aq), pH > 12
  2. Chloroform Extraction

  (Ring-Chain Tautomerism)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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